Cas no 379726-30-4 (1-hydroxy-N-methyl-1-phenyl-S-(thiophen-2-yl)propane-2-sulfonamido)

• Product Name: 1-hydroxy-N-methyl-1-phenyl-S-(thiophen-2-yl)propane-2-sulfonamido
• CAS No: 379726-30-4
• MF: C₁₄H₁₇NO₃S₂
• MW: 311.419681310654
• CID: 5234597
• PubChem ID: 3704449
• Update Time: 2025-05-22

1-hydroxy-N-methyl-1-phenyl-S-(thiophen-2-yl)propane-2-sulfonamido Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-N-methyl-1-phenyl-S-(thiophen-2-yl)propane-2-sulfonamido
• N-(1-Hydroxy-1-phenylpropan-2-yl)-N-methylthiophene-2-sulfonamide

• Inchi： 1S/C14H17NO3S2/c1-11(14(16)12-7-4-3-5-8-12)15(2)20(17,18)13-9-6-10-19-13/h3-11,14,16H,1-2H3
• InChI Key： AOUHEPNDKSJKCS-UHFFFAOYSA-N
• SMILES： C1(S(N(C(C)C(O)C2=CC=CC=C2)C)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 311.06498575g/mol
• Monoisotopic Mass: 311.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-hydroxy-N-methyl-1-phenyl-S-(thiophen-2-yl)propane-2-sulfonamido

Comprehensive Overview of 1-hydroxy-N-methyl-1-phenyl-S-(thiophen-2-yl)propane-2-sulfonamido (CAS No. 379726-30-4)

The compound 1-hydroxy-N-methyl-1-phenyl-S-(thiophen-2-yl)propane-2-sulfonamido (CAS No. 379726-30-4) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. With its intricate molecular framework featuring a thiophene ring and a phenyl group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its sulfonamido moiety, which is known for its bioactivity and versatility in medicinal chemistry.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their role in targeting enzymes and receptors. The 1-hydroxy-N-methyl-1-phenyl-S-(thiophen-2-yl)propane-2-sulfonamido stands out for its hybrid structure, combining aromatic and heterocyclic elements. This design enhances its solubility and binding affinity, making it a candidate for further exploration in kinase inhibition and anti-inflammatory applications. Its CAS No. 379726-30-4 is frequently searched in databases like PubChem and Reaxys, reflecting its growing relevance.

The synthesis of 1-hydroxy-N-methyl-1-phenyl-S-(thiophen-2-yl)propane-2-sulfonamido involves multi-step organic reactions, including Sulfonylation and N-methylation. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in heterocyclic sulfonamides, this compound aligns with trends in fragment-based drug design and small-molecule therapeutics.

From an industrial perspective, CAS No. 379726-30-4 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and energy consumption, addressing global concerns about environmental impact. Additionally, its potential as a bioisostere for carboxylic acids or other functional groups makes it valuable in prodrug development.

In summary, 1-hydroxy-N-methyl-1-phenyl-S-(thiophen-2-yl)propane-2-sulfonamido represents a promising avenue for scientific innovation. Its combination of aromatic, hydroxy, and sulfonamido functionalities offers diverse opportunities for customization. As the scientific community continues to explore its properties, this compound may soon play a pivotal role in advancing precision medicine and materials engineering.